Cas no 1005003-43-9 (N,N'-(R)-(1,1'-Binaphthalene)-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea)

• Product Name: N,N'-(R)-(1,1'-Binaphthalene)-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
• CAS No: 1005003-43-9
• MF: C₃₈H₂₂N₄F₁₂S₂
• MW: 826.719
• CID: 3036076
• PubChem ID: 11973844
• Update Time: 2024-11-04

N,N'-(R)-(1,1'-Binaphthalene)-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• N,N'-(R)-(1,1'-Binaphthalene)-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
• N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5- bis(trifluoromethyl)phenyl]thiourea]
• N,N''-(1R)-[1,1'-binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]-Thiourea
• 914497-25-9
• MFCD31707565
• N,N'-(S)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]
• N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea]
• D74963
• CS-0090740
• N,N'-(S)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5-bis(trifluoromethyl)phenyl]thiourea], 95%, (99% ee)
• 1005003-43-9
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-[1-[2-[[3,5-bis(trifluoromethyl)phenyl]carbamothioylamino]naphthalen-1-yl]naphthalen-2-yl]thiourea
• E81109
• N pound notN'-(S)-[1 pound not1'-Binaphthalene]-2 pound not2'-diylbis[N'-[3 pound not5-bis(trifluoromethyl)phenyl]thiourea]
• N,N'-(R)-[1,1'-Binaphthalene]-2,2'-diylbis[N'-[3,5- bis(trifluoromethyl)phenyl]thiourea],99%e.e.

• Inchi： InChI=1S/C38H22F12N4S2/c39-35(40,41)21-13-22(36(42,43)44)16-25(15-21)51-33(55)53-29-11-9-19-5-1-3-7-27(19)31(29)32-28-8-4-2-6-20(28)10-12-30(32)54-34(56)52-26-17-23(37(45,46)47)14-24(18-26)38(48,49)50/h1-18H,(H2,51,53,55)(H2,52,54,56)
• InChI Key： OMOQSDHNLKLWHK-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC(=C2C3=C(C=CC4=CC=CC=C43)NC(=S)NC5=CC(=CC(=C5)C(F)(F)F)C(F)(F)F)NC(=S)NC6=CC(=CC(=C6)C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 826.109427g/mol
• Monoisotopic Mass: 826.109427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 5
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 826.7g/mol
• XLogP3: 11.9
• Topological Polar Surface Area: 112Ų